Cas no 2694725-71-6 (N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide
• CAS No: 2694725-71-6
• MF: C₇H₉F₃N₂O₂
• MW: 210.153772115707
• CID: 5970494
• PubChem ID: 165948679
• Update Time: 2025-06-13

N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide
• EN300-7121690
• 2694725-71-6

• Inchi： 1S/C7H9F3N2O2/c1-4(13)12-2-5(3-12)11-6(14)7(8,9)10/h5H,2-3H2,1H3,(H,11,14)
• InChI Key： STRSRCQDQHVYRF-UHFFFAOYSA-N
• SMILES： FC(C(NC1CN(C(C)=O)C1)=O)(F)F

Computed Properties

• Exact Mass: 210.06161202g/mol
• Monoisotopic Mass: 210.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide

Recent Advances in the Study of N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide (CAS: 2694725-71-6)

N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide (CAS: 2694725-71-6) is a novel chemical entity that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and trifluoroacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide involves a multi-step process that includes the acetylation of azetidine derivatives followed by the introduction of the trifluoroacetamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. The compound's stability under physiological conditions and its pharmacokinetic profile have been key areas of investigation, with preliminary data suggesting favorable properties for further development.

In terms of biological activity, N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide has demonstrated inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. Recent in vitro studies have shown that the compound can modulate the activity of key proteins such as kinases and proteases, which are often implicated in disease progression. These findings have spurred interest in exploring its potential as a lead compound for the treatment of conditions such as cancer and autoimmune disorders.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide with its targets. These studies have highlighted the importance of the trifluoroacetamide group in enhancing binding affinity and selectivity. Ongoing research aims to optimize the compound's structure to improve its efficacy and reduce potential off-target effects.

In conclusion, N-(1-acetylazetidin-3-yl)-2,2,2-trifluoroacetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique chemical structure and preliminary biological activities warrant additional studies to fully elucidate its therapeutic potential. Future research directions may include in vivo efficacy studies, toxicological assessments, and the development of derivatives with enhanced pharmacological properties.